Cas no 36107-02-5 (5,7-Dibromoquinolin-8-amine)

• Product Name: 5,7-Dibromoquinolin-8-amine
• CAS No: 36107-02-5
• MF: C₉H₆Br₂N₂
• MW: 301.965340137482
• CID: 1031495
• PubChem ID: 627384
• Update Time: 2025-04-20

5,7-Dibromoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dibromoquinolin-8-amine
• F87944
• 36107-02-5
• 5,7-dibromo-8-aminoquinoline
• SR-01000391352
• CHEMBL1903558
• 5,7-Dibromo-8-quinolinamine
• Quinolin-8-amine, 5,7-dibromo-
• NCGC00161760-01
• SR-01000391352-1
• SB72746
• DB-340627
• DTXSID80347884
• 5,7-Dibromo-8-quinolinamine #
• MFCD00169019
• AKOS001482498
• CS-0367029
• CU-00000000213-1
• 8-Quinolinamine, 5,7-dibromo-
• CBDivE_011601
• SCHEMBL2204811
• HMS1607H15
• SDCCGSBI-0658228.P001

• Inchi： 1S/C9H6Br2N2/c10-6-4-7(11)8(12)9-5(6)2-1-3-13-9/h1-4H,12H2
• InChI Key： SMXOUFFPKVBWEE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2C1=CC=CN=2)N)Br

Computed Properties

• Exact Mass: 299.88978
• Monoisotopic Mass: 299.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives